3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C19H17N5/c20-13-17-18(4-2-9-21-17)24-11-7-14(8-12-24)16-6-5-15-3-1-10-22-19(15)23-16/h1-6,9-10,14H,7-8,11-12H2
• InChI Key: JBGOZKKRNGGNSA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C4=C(N=CC=C4)C#N
• Molecular Formula: C19H17N5
• Molecular Weight: 315.4 g/mol
• CAS No.: 2640952-01-6

Description

3-[4-(1,8-Naphthyridin-2-yl)piperidin-1-yl]pyridine-2-carbonitrile is a heterocyclic compound featuring a pyridine-2-carbonitrile core linked via a piperidine ring to a 1,8-naphthyridine moiety. This compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting microbial or enzymatic pathways .

Mechanism of Action

Target of Action

These compounds are known for their diverse biological activities and are used in the treatment of several human diseases.

Mode of Action

It’s known that the degree of biological activity exhibited by a molecule can be estimated by the energy difference between the highest occupied molecular orbital (homo) and the lowest unoccupied molecular orbital (lumo), which estimates the feasibility of intramolecular charge transfer by their electron donating and receiving abilities.

Biochemical Pathways

It’s known that 1,8-naphthyridines have a wide range of physiological and pharmacological properties.

Pharmacokinetics

The biological activities of similar compounds were supported and studied by density functional theory (dft) studies and absorption, distribution, metabolism, excretion, and toxicity (admet) predictions.

Result of Action

Compounds with a similar structure have shown remarkable potencies against various bacteria and cancer cell lines.

Action Environment

It’s known that the specific and differential functionalization of the core structure of similar compounds leads to specific activity.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

Table 1: Key Structural Analogues and Their Features

Compound Name/ID	Core Structure	Key Substituents/Linkers	Biological Activity/Application	Reference
Target Compound	Pyridine-2-carbonitrile + 1,8-naphthyridine	Piperidine linker	Potential antimicrobial/anti-enzymatic	—
ANA-12 ()	1,8-Naphthyridine-3-carbonitrile	Piperazine linker + nitrofuran carbonyl	Anti-mycobacterial
Compound 8c ()	Pyridine-3-carbonitrile + 1,8-naphthyridine	4-Fluoro-phenyl, hydroxy, methyl groups	Not specified (structural focus)
Example AA.1.1/AA.1.2 ()	Imidazo-pyrrolo-pyrazine + piperidine	Trifluoromethyl, oxopropanenitrile	Likely kinase inhibition (patent focus)
Compound 2c ()	1,8-Naphthyridin-4(1H)-one	Morpholinomethyl, methyl, phenyl	Inhibitory activity (unspecified)
Compound 91 ()	1,8-Naphthyridin-2-one	Lactam ring, dimethyl groups	Synthetic intermediate

Key Observations :

• Linker Flexibility : The target compound uses a piperidine linker, while analogues like ANA-12 () employ piperazine, which may alter conformational flexibility and binding kinetics .
• Substituent Impact : The nitrofuran group in ANA-12 enhances anti-mycobacterial activity, whereas the 4-fluoro-phenyl group in Compound 8c () introduces steric bulk and electronic effects .

Table 2: Activity and Property Comparison

Compound	LogP (Predicted)	Molecular Weight (g/mol)	Key Functional Groups	Reported Activity
Target Compound	~3.5	~350	Carbonitrile, piperidine	Hypothesized antimicrobial
ANA-12 ()	~2.8	~450	Nitrofuran, piperazine	Anti-mycobacterial (MIC: <1 µg/mL)
Compound 2c ()	~2.2	~380	Morpholinomethyl	Enzyme inhibition (IC50: ~10 µM)
Example AA.1.1 ()	~4.1	~420	Trifluoromethyl	Kinase inhibition (patent)

Insights :

• Bioactivity : Nitrofuran-containing ANA-12 shows potent anti-mycobacterial activity, likely due to redox cycling and oxidative stress induction . The trifluoromethyl group in Example AA.1.1 enhances metabolic stability and target affinity .

Challenges and Opportunities

• Synthetic Complexity : Piperidine linkers (target compound) may offer synthetic advantages over piperazine (ANA-12) but require optimization for regioselectivity.
• Activity Optimization : Introducing electron-withdrawing groups (e.g., carbonitrile) could improve binding to hydrophobic enzyme pockets, as seen in pyridine-3-carbonitrile derivatives () .